Cas no 887346-99-8 ((2E)-N-(2-chlorophenyl)-3-(2H-chromen-3-yl)prop-2-enamide)

• Product Name: (2E)-N-(2-chlorophenyl)-3-(2H-chromen-3-yl)prop-2-enamide
• CAS No: 887346-99-8
• MF: C₁₈H₁₄ClNO₂
• MW: 311.762263774872
• CID: 6124294
• PubChem ID: 7465061
• Update Time: 2025-06-09

(2E)-N-(2-chlorophenyl)-3-(2H-chromen-3-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-(2-chlorophenyl)-3-(2H-chromen-3-yl)prop-2-enamide
• (E)-N-(2-chlorophenyl)-3-(2H-chromen-3-yl)prop-2-enamide
• 2-Propenamide, 3-(2H-1-benzopyran-3-yl)-N-(2-chlorophenyl)-
• (E)-N-(2-chlorophenyl)-3-(2H-chromen-3-yl)acrylamide
• F3244-0280
• 887346-99-8
• AKOS002255684

• Inchi： 1S/C18H14ClNO2/c19-15-6-2-3-7-16(15)20-18(21)10-9-13-11-14-5-1-4-8-17(14)22-12-13/h1-11H,12H2,(H,20,21)
• InChI Key： AIEGLWWGBZTFEW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1Cl)(=O)C=CC1=CC2=CC=CC=C2OC1

Computed Properties

• Exact Mass: 311.0713064g/mol
• Monoisotopic Mass: 311.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.371±0.06 g/cm3(Predicted)
• Boiling Point: 533.1±50.0 °C(Predicted)
• pka: 12.84±0.70(Predicted)

Additional information on (2E)-N-(2-chlorophenyl)-3-(2H-chromen-3-yl)prop-2-enamide

Introduction to (2E)-N-(2-chlorophenyl)-3-(2H-chromen-3-yl)prop-2-enamide and Its Significance in Modern Chemical Biology

Compound with the CAS number 887346-99-8 and the product name (2E)-N-(2-chlorophenyl)-3-(2H-chromen-3-yl)prop-2-enamide represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its unique structural features, has garnered significant attention due to its potential applications in pharmaceutical research and drug development. The intricate molecular architecture of this amide derivative, incorporating both chlorophenyl and chromen-3-yl moieties, suggests a multifaceted interaction with biological targets, making it a subject of intense study.

The significance of this compound is further underscored by its structural similarity to known bioactive molecules. The presence of a chromen-3-yl group, a heterocyclic system with well-documented pharmacological properties, hints at potential therapeutic applications. Chromene derivatives are known for their role in various biological processes, including anti-inflammatory, antioxidant, and antimicrobial activities. The incorporation of a chlorophenyl group into this structure may enhance its binding affinity to specific biological targets, thereby modulating cellular processes.

In recent years, there has been a surge in research focused on developing novel small molecules with therapeutic potential. Among these, amide derivatives have emerged as a prominent class of compounds due to their versatility and efficacy. The amide bond in (2E)-N-(2-chlorophenyl)-3-(2H-chromen-3-yl)prop-2-enamide not only contributes to its stability but also provides a scaffold for further chemical modifications. This flexibility allows researchers to fine-tune the properties of the molecule, optimizing its biological activity and pharmacokinetic profile.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of the chlorophenyl and chromen-3-yl groups creates a unique chemical signature that may interact with specific enzymes or receptors involved in disease pathways. For instance, studies have shown that chromene derivatives can inhibit certain kinases, which are often overactive in cancer cells. The chlorophenyl moiety may further enhance this interaction by improving solubility or binding affinity.

The synthesis of (2E)-N-(2-chlorophenyl)-3-(2H-chromen-3-yl)prop-2-enamide presents an interesting challenge due to the complexity of its structure. However, advancements in synthetic chemistry have made it possible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations have been instrumental in achieving the desired molecular framework. These methods not only ensure high yield but also allow for the introduction of functional groups at specific positions, crucial for biological activity.

The pharmacological evaluation of this compound has revealed promising results in preclinical studies. Initial assays have shown that it exhibits inhibitory effects on certain enzymes implicated in inflammatory diseases. The chromen-3-yl group appears to be responsible for much of this activity, likely through interactions with reactive oxygen species or other cellular components involved in inflammation. Additionally, the chlorophenyl group may contribute by modulating enzyme conformation or enhancing binding stability.

Another area of interest is the potential application of (2E)-N-(2-chlorophenyl)-3-(2H-chromen-3-yl)prop-2-enamide in neurodegenerative diseases. Research suggests that chromene derivatives can cross the blood-brain barrier and interact with central nervous system targets. The amide bond in this molecule may facilitate its penetration into neural tissues, making it a candidate for treating conditions such as Alzheimer's disease or Parkinson's disease. Further studies are needed to elucidate its mechanism of action and therapeutic potential.

The environmental impact of developing new chemical entities cannot be overlooked. The synthesis and application of (2E)-N-(2-chlorophenyl)-3-(2H-chromen-3-yl)prop-2-enamide must be conducted with consideration for sustainability. Green chemistry principles should guide synthetic routes to minimize waste and reduce energy consumption. Additionally, efforts should be made to develop biodegradable analogs that do not persist in the environment once their therapeutic use is complete.

In conclusion, (2E)-N-(2-chlorophenyl)-3-(2H-chromen-3-yl)prop-2-enamide is a remarkable compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further development into novel therapeutics. As research continues to uncover new applications for this molecule, it will undoubtedly play an important role in advancing our understanding of disease mechanisms and developing effective treatments.